Ethyl 2-amino-4-(4-fluorophenyl)-6-(hydroxymethyl)-8-oxo-4,8-dihydropyrano[3,2-b]pyran-3-carboxylate

• IUPAC Name: ethyl 2-amino-4-(4-fluorophenyl)-6-(hydroxymethyl)-8-oxo-4H-pyrano[3,2-b]pyran-3-carboxylate
• InChI: InChI=1S/C18H16FNO6/c1-2-24-18(23)14-13(9-3-5-10(19)6-4-9)16-15(26-17(14)20)12(22)7-11(8-21)25-16/h3-7,13,21H,2,8,20H2,1H3
• InChI Key: KSSLHBTYLNQAQY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C(C1C3=CC=C(C=C3)F)OC(=CC2=O)CO)N
• Molecular Formula: C18H16FNO6
• Molecular Weight: 361.3 g/mol

Description

Ethyl 2-amino-4-(4-fluorophenyl)-6-(hydroxymethyl)-8-oxo-4,8-dihydropyrano[3,2-b]pyran-3-carboxylate is a useful research compound. Its molecular formula is C18H16FNO6 and its molecular weight is 361.3g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethyl 2-amino-4-(4-fluorophenyl)-6-(hydroxymethyl)-8-oxo-4,8-dihydropyrano[3,2-b]pyran-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 2-amino-4-(4-fluorophenyl)-6-(hydroxymethyl)-8-oxo-4,8-dihydropyrano[3,2-b]pyran-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Chemistry and Applications

• Advances in Hydroxycoumarin Chemistry : Coumarins, specifically hydroxycoumarins like 3-hydroxycoumarin, are explored for their significant chemical, photochemical, and biological properties. Research highlights their use as starting materials or precursor molecules across various industries, including pharmaceuticals, perfumery, and agrochemicals. The study emphasizes the synthesis routes, reactivity, and biological applications of 3-hydroxycoumarin, suggesting a potential area where similar compounds might find application (Yoda, 2020).

• Enantioselective Syntheses of Dihydropyran Derivatives : The review focuses on the synthesis of 3,4-dihydropyran derivatives, critical chiral building blocks for bioactive molecules and natural products. This research area, dealing with diverse catalytic systems for achieving high molecular complexity, may offer insight into similar synthetic applications for the compound (Desimoni, Faita, & Quadrelli, 2018).

• Bioremediation via Mycobacterium Strains : The review on the bioremediation of pyrene using Mycobacterium strains provides a framework for understanding how specific compounds are degraded by bacterial strains. This could hint at bioremediation or bioconversion processes applicable to various chemical compounds for environmental cleanup or transformation into valuable products (Qutob et al., 2022).

• Radical Scavengers and Cell Impairment Remedies : The exploration of chromones as radical scavengers, due to their antioxidant properties that neutralize active oxygen and cut off free radicals, could suggest potential research avenues for related compounds in mitigating cell impairment and disease progression (Yadav et al., 2014).

• Toxicity and Environmental Impact : The study on the genotoxicity of 1-ethyl-1-nitrosourea provides insight into the molecular and cellular effects of certain chemicals, including mutations and cancer risk. Such research emphasizes the importance of understanding the safety and environmental impact of chemical compounds, which may be relevant for evaluating the risks associated with the use of similar compounds (Shibuya & Morimoto, 1993).